Cas no 66441-11-0 (ethyl 2-[4-[(6-chlorobenzothiazol-2-yl)oxy]phenoxy]propionate)

ethyl 2-[4-[(6-chlorobenzothiazol-2-yl)oxy]phenoxy]propionate structure

66441-11-0 structure

Product Name:ethyl 2-[4-[(6-chlorobenzothiazol-2-yl)oxy]phenoxy]propionate

CAS No:66441-11-0

MF:C₁₈H₁₆ClNO₄S

MW:377.84194278717

MDL:MFCD01574791

CID:964027

PubChem ID:56716

Update Time:2025-04-19

ethyl 2-[4-[(6-chlorobenzothiazol-2-yl)oxy]phenoxy]propionate Chemical and Physical Properties

Names and Identifiers

- ethyl 2-[4-[(6-chlorobenzothiazol-2-yl)oxy]phenoxy]propionate
- Ethyl 2-{4-[(6-chloro-1,3-benzothiazol-2-yl)oxy]phenoxy}propanoat e
- (+-)-Ethyl 2-(3-(tert-butylamino)-2-hydroxypropoxy)-5-(2-thiophenecarboxamido)benzoate
- AC1L23QK
- ethyl 2-(4-(6-chlorobenzothiazol-2-yloxy)-phenoxy)-propionate
- ethyl 2-(4-(6-chlorobenzthiazol-2-yloxy)-phenoxy)-propionate
- ethyl 2-{p-[(6-chloro-2-benzothiazolyl)oxy]phenoxy}propionate
- ethyl 2-< 3-< (1,1-dimethylethyl)amino> -2-hydroxypropoxy> -5-< (2-thienylcarbonyl)amino> benzoa
- L004000
- Tienoxololum
- UNII-44MR81YQ9R
- SCHEMBL161685
- Fenthiaprop-ethyl
- Ethyl 2-(4-((6-chloro-2-benzothiazolyl)oxy)phenoxy)propanoate
- ethyl 2-(4-((6-chlorobenzo[d]thiazol-2-yl)oxy)phenoxy)propanoate
- Propanoic acid, 2-(4-((6-chloro-2-benzothiazolyl)oxy)phenoxy)-, ethyl ester
- ethyl 2-{4-[(6-chloro-1,3-benzothiazol-2-yl)oxy]phenoxy}propanoate
- BRN 1166635
- 66441-11-0
- Oprea1_098320
- Joker
- 93921-16-5
- ethyl 2-[4-[(6-chloro-1,3-benzothiazol-2-yl)oxy]phenoxy]propanoate
- Ethyl 2-(4-((6-chlorobenzothiazol-2-yl)oxy)phenoxy)propionate
- FENTHIAPROP-ETHYL, (+/-)-
- HOE 35 609
- Fenthiaprop-ethyl [ISO]
- NS00053073
- HOE-35609
- Q27286566
- UNII-PI0B96FNCB
- AKOS040751792
- ETHYL 2-(4-(6-CHLORO-2-BENZOTHIAZOLYLOXY)PHENOXY)PROPIONATE
- PI0B96FNCB
- DTXSID40917062
- Taifun
- EINECS 266-361-3
- Oprea1_046833
- HVCNNTAUBZIYCG-UHFFFAOYSA-N
- MDL： MFCD01574791
- Inchi： 1S/C18H16ClNO4S/c1-3-22-17(21)11(2)23-13-5-7-14(8-6-13)24-18-20-15-9-4-12(19)10-16(15)25-18/h4-11H,3H2,1-2H3
- InChI Key： HVCNNTAUBZIYCG-UHFFFAOYSA-N
- SMILES： ClC1C=CC2=C(C=1)SC(=N2)OC1C=CC(=CC=1)OC(C(=O)OCC)C

Computed Properties

Exact Mass: 377.04898
Monoisotopic Mass: 377.0488569g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 25
Rotatable Bond Count: 7
Complexity: 447
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.7
Topological Polar Surface Area: 85.9Å²

Experimental Properties

Density: 1.1812 (rough estimate)
Refractive Index: 1.6100 (estimate)
PSA: 57.65

ethyl 2-[4-[(6-chlorobenzothiazol-2-yl)oxy]phenoxy]propionate Pricemore >>

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